Cas no 1326853-61-5 (1-[(2-chlorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 1-[(2-chlorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326853-61-5
• MF: C₂₁H₁₉ClN₂O₃S
• MW: 414.905163049698
• CID: 5322708
• Update Time: 2025-08-05

1-[(2-chlorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 1-[(2-chlorophenyl)methyl]-3-(4-ethoxyphenyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C21H19ClN2O3S/c1-2-27-16-9-7-15(8-10-16)24-20(25)19-18(11-12-28-19)23(21(24)26)13-14-5-3-4-6-17(14)22/h3-12,18-19H,2,13H2,1H3
• InChI Key： WGXZWBPYKDBEBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(N(C2C=CC(=CC=2)OCC)C(C2C1C=CS2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• XLogP3: 4.1
• Topological Polar Surface Area: 75.2

Additional information on 1-[(2-chlorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

1-[(2-chlorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione: A Comprehensive Overview

The compound 1-[(2-chlorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione, with the CAS number 1326853-61-5, represents a unique structure within the thienopyrimidine class of heterocyclic compounds. This molecule is characterized by its thieno[3,2-d]pyrimidine backbone, which is a fused bicyclic system combining a thiophene ring with a pyrimidine moiety. The substituents on this core structure—a 2-chlorophenylmethyl group at position 1 and a 4-ethoxyphenyl group at position 3—contribute significantly to its chemical properties and potential biological activity.

Recent studies have highlighted the importance of thienopyrimidine derivatives in medicinal chemistry due to their potential as kinase inhibitors. The presence of electron-withdrawing groups like the chlorine atom in the 2-chlorophenylmethyl substituent and the ethoxy group in the 4-ethoxyphenyl substituent can modulate the electronic properties of the molecule. These modifications may enhance binding affinity to specific protein targets, making this compound a promising candidate for drug discovery efforts.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize yield and purity. For instance, a recent study demonstrated the use of microwave-assisted synthesis to accelerate the formation of the thienopyrimidine core while maintaining high stereochemical control. Such advancements underscore the ongoing efforts to refine synthetic methodologies for complex heterocyclic compounds.

In terms of biological activity, this compound has shown potential as an inhibitor of several kinases implicated in cancer progression. Preclinical studies have indicated that it exhibits selective inhibition against specific tyrosine kinases without significant off-target effects. This selectivity is attributed to the precise spatial arrangement of substituents on the thienopyrimidine ring system. Furthermore, computational modeling has been employed to predict binding modes and optimize molecular interactions at the active site of kinase enzymes.

Another area of interest lies in the pharmacokinetic properties of this compound. Early-stage experiments suggest that it has favorable absorption and bioavailability profiles when administered orally. However, further studies are required to evaluate its stability in vivo and potential for metabolic degradation. Understanding these parameters is crucial for determining its suitability as an oral therapeutic agent.

The structural features of 1-[(2-chlorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione also make it a valuable tool for studying receptor-ligand interactions. Its rigid bicyclic framework provides a platform for exploring how subtle changes in substituent orientation can influence binding affinity and selectivity. This has led to collaborative research efforts between chemists and biologists to design more effective drug candidates.

In conclusion, this compound represents a significant advancement in the field of heterocyclic chemistry with potential applications in oncology and other therapeutic areas. Its unique structure and promising biological profile make it an attractive target for further investigation. As research continues to uncover its full potential, it is likely that this compound will play a pivotal role in developing innovative treatments for various diseases.